Cas no 1805049-82-4 (2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-methanol)

• Product Name: 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-methanol
• CAS No: 1805049-82-4
• MF: C₇H₅F₃INO
• MW: 303.020384550095
• CID: 4882034
• Update Time: 2025-07-19

2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-methanol

• Inchi： 1S/C7H5F3INO/c8-5-1-4(11)3(2-13)6(12-5)7(9)10/h1,7,13H,2H2
• InChI Key： NMKRNEWBGRIGDZ-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C(F)F)C=1CO)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 1.7
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-methanol

Comprehensive Overview of 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-methanol (CAS No. 1805049-82-4)

2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-methanol (CAS No. 1805049-82-4) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, has garnered attention for its versatile applications in drug discovery and material science. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of bioactive molecules targeting enzymes and receptors.

The structural features of 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-methanol make it a valuable intermediate in medicinal chemistry. The presence of both fluorine and iodine atoms enhances its reactivity, enabling selective cross-coupling reactions such as Suzuki-Miyaura and Sonogashira couplings. These properties align with current trends in green chemistry, where efficient synthesis routes are prioritized to minimize waste. Recent studies highlight its utility in designing kinase inhibitors, a hot topic in oncology research due to the growing demand for targeted cancer therapies.

From a materials science perspective, this compound’s pyridine core offers electron-deficient characteristics, making it suitable for organic electronics. Its derivatives are investigated for use in OLEDs and photovoltaic cells, addressing the global push for sustainable energy solutions. The difluoromethyl group further contributes to metabolic stability, a critical factor in drug design discussions frequently searched in academic and industrial forums.

Analytical data for CAS No. 1805049-82-4 reveals high purity (>98%) via HPLC and NMR, ensuring reproducibility in lab-scale applications. Safety protocols emphasize standard handling practices for halogenated compounds, though it is not classified under restricted categories. Its shelf stability under inert conditions makes it a practical choice for high-throughput screening workflows, a key focus area in AI-driven drug discovery platforms.

In summary, 2-(Difluoromethyl)-6-fluoro-4-iodopyridine-3-methanol bridges multiple disciplines, from precision medicine to renewable energy. Its synthesis scalability and functional group diversity position it as a compound of interest for future innovations, resonating with trending searches on structure-activity relationships and small-molecule libraries.